Cas no 1340207-11-5 (N-methylazepan-4-amine)

• Product Name: N-methylazepan-4-amine
• CAS No: 1340207-11-5
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 4589681
• PubChem ID: 63903475
• Update Time: 2025-05-20

N-methylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methylazepan-4-amine
• Z1575334650

• Inchi： 1S/C7H16N2/c1-8-7-3-2-5-9-6-4-7/h7-9H,2-6H2,1H3
• InChI Key： VXWXWODKHSGZQL-UHFFFAOYSA-N
• SMILES： N1CCCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 73.3
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1

Additional information on N-methylazepan-4-amine

Comprehensive Overview of N-methylazepan-4-amine (CAS No. 1340207-11-5): Properties, Applications, and Industry Insights

N-methylazepan-4-amine (CAS No. 1340207-11-5) is a specialized organic compound belonging to the class of azepane derivatives. This molecule has garnered significant attention in pharmaceutical and chemical research due to its unique structural features, which include a seven-membered azepane ring substituted with a methyl group at the nitrogen position and an amine functional group at the fourth carbon. The compound's molecular formula and structural specificity make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for N-methylazepan-4-amine has increased, driven by its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders. The compound's CAS No. 1340207-11-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-value chemical synthesis.

One of the key reasons behind the popularity of N-methylazepan-4-amine is its versatility. The azepane core is a common motif in many FDA-approved drugs, and the introduction of a methylamine group enhances its pharmacokinetic properties. This makes the compound a prime candidate for optimizing drug-like molecules, a topic frequently discussed in pharmaceutical forums and research publications. Additionally, its synthetic accessibility and scalability have made it a favorite among chemists working on structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP value, solubility, and stability, are critical for its application in formulation development. These attributes are often highlighted in patent literature and technical datasheets, addressing common queries from R&D professionals. For instance, its moderate lipophilicity ensures balanced membrane permeability, a desirable trait for central nervous system (CNS) drug candidates.

From an industrial perspective, N-methylazepan-4-amine is synthesized through multi-step organic reactions, often involving reductive amination or ring-closing strategies. Manufacturers emphasize process optimization to achieve high yields and purity, topics frequently explored in chemical engineering journals. The compound's regulatory status and safety profile are also closely monitored, ensuring compliance with global chemical safety standards.

Emerging trends in green chemistry have further influenced the synthesis and application of N-methylazepan-4-amine. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact, aligning with the broader industry shift toward sustainable practices. This aligns with frequent searches for eco-friendly synthetic routes and green alternatives in chemical databases.

In conclusion, N-methylazepan-4-amine (CAS No. 1340207-11-5) represents a critical chemical intermediate with expanding applications in pharmaceutical research and industrial chemistry. Its structural versatility, combined with ongoing advancements in synthetic methodologies, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in innovative drug design and material science.